ethyl 1-(3-chloro-4-hydroxy-5-methoxybenzyl)-4-(cyclopropylmethyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(3-chloro-4-hydroxy-5-methoxyphenyl)methyl]-4-(cyclopropylmethyl)piperidine-4-carboxylate
• InChI: InChI=1S/C20H28ClNO4/c1-3-26-19(24)20(12-14-4-5-14)6-8-22(9-7-20)13-15-10-16(21)18(23)17(11-15)25-2/h10-11,14,23H,3-9,12-13H2,1-2H3
• InChI Key: AHSFWYQZCWDSKR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCN(CC1)CC2=CC(=C(C(=C2)Cl)O)OC)CC3CC3
• Molecular Formula: C20H28ClNO4
• Molecular Weight: 381.9 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-component condensation or cyclocondensation reactions, utilizing starting materials like dibenzoylmethane, o-chlorobenzaldehyde, and cyanoacetamide in the presence of catalysts such as piperidine. For instance, the synthesis of ethyl 3-benzoyl-2,6-bis(2-chlorophenyl)-1-cyano-4-hydroxy-4-phenylcyclohexane-1-carboxylate, a compound with a somewhat similar structure, was achieved through a three-component condensation, highlighting the complexity and multi-step nature of synthesizing such compounds (Dyachenko & Chernega, 2007).

Molecular Structure Analysis

The molecular and crystal structure analysis of these compounds is typically carried out using X-ray diffraction techniques. This method allows for the determination of the arrangement of atoms within the molecule and how they interact with each other in the solid state. For example, the analysis of the crystal structure of ethyl 3-benzoyl-2,6-bis(2-chlorophenyl)-1-cyano-4-hydroxy-4-phenylcyclohexane-1-carboxylate provides insights into its molecular geometry and the arrangement of its molecular framework (Dyachenko & Chernega, 2007).